4’-Hydroxy-3’-methylacetophenone
4’-Hydroxy-3’-methylacetophenone
4-Hydroxy-3-methylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4-Hydroxy-3-methylacetophenone is slightly soluble (in water) and a very weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
876-02-8
VCID:
VC0056492
InChI:
InChI=1S/C9H10O2/c1-6-5-8(7(2)10)3-4-9(6)11/h3-5,11H,1-2H3
SMILES:
CC1=C(C=CC(=C1)C(=O)C)O
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
4’-Hydroxy-3’-methylacetophenone
CAS No.: 876-02-8
Reference Standards
VCID: VC0056492
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
| CAS No. | 876-02-8 |
|---|---|
| Product Name | 4’-Hydroxy-3’-methylacetophenone |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 1-(4-hydroxy-3-methylphenyl)ethanone |
| Standard InChI | InChI=1S/C9H10O2/c1-6-5-8(7(2)10)3-4-9(6)11/h3-5,11H,1-2H3 |
| Standard InChIKey | LXBHHIZIQVZGFN-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C(=O)C)O |
| Canonical SMILES | CC1=C(C=CC(=C1)C(=O)C)O |
| Description | 4-Hydroxy-3-methylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4-Hydroxy-3-methylacetophenone is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). |
| Synonyms | 1-(3-Methyl-4-hydroxyphenyl)ethanone; 1-(4-Hydroxy-3-methylphenyl)ethanone; 2- Methyl-4-acetylphenol; 3’-Methyl-4’-hydroxyacetophenone; 4-Acetyl-2-methylphenol; 4-Hydroxyl-3-methyl acetophenone; 4’-Hydroxy-3’- methylacetophenone; NSC 63365 |
| PubChem Compound | 70135 |
| Last Modified | Nov 11 2021 |
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